α,α,α-Trifluorotoluene

• CAS No.: 98-08-8
• Product Name: α,α,α-Trifluorotoluene
• Molecular Formula: C7H5F3
• Molecular Weight: 146.11 g/mol
• IUPAC Name: trifluoromethylbenzene
• Standard InChI: InChI=1S/C7H5F3/c8-7(9,10)6-4-2-1-3-5-6/h1-5H
• Standard InChIKey: GETTZEONDQJALK-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(F)(F)F
• Canonical SMILES: C1=CC=C(C=C1)C(F)(F)F
• Boiling Point: 208 to 210 °F at 760 mm Hg (NTP, 1992); 102.1 °C; 103.46 °C
• Colorform: WATER WHITE LIQUID
• Density: 1.1812 at 77 °F (NTP, 1992); 1.1886 @ 20 °C
• Flash Point: 54 °F (NTP, 1992); 54 °F (12 °C) (CLOSED CUP)
• Melting Point: -20.4 °F (NTP, 1992); -29.1 °C; -29.05 °C
• Physical Description: Benzotrifluoride appears as a clear colorless liquid with an aromatic odor. Flash point of 54°F. Vapors are heavier than air. Insoluble in water and slightly denser than water. May be toxic by inhalation.
• Description: Benzotrifluoride appears as a clear colorless liquid with an aromatic odor. Flash point of 54°F. Vapors are heavier than air. Insoluble in water and slightly denser than water. May be toxic by inhalation.; (trifluoromethyl)benzene is a fluorohydrocarbon that is fluoroform in which the hydrogen is substituted by a phenyl group. It has a role as a solvent and an environmental contaminant. It is a fluorohydrocarbon and a member of (trifluoromethyl)benzenes. It derives from a fluoroform.
• Solubility: less than 1 mg/mL at 70° F (NTP, 1992); SOL IN ALL PROPORTIONS IN ETHANOL, BENZENE, ETHER, ACETONE; Miscible in n-heptane, carbon tetrachloride.; Water solubility = 451.5 mg/L at 25 °C
• Synonyms: (Trifluoromethyl)benzene; α-Trifluorotoluene; (1,1’,1’’-Trifluoromethyl)benzene; (Trifluoromethyl)benzene; 1’,1’,1’-Trifluorotoluene; Benzenyl Fluoride; Benzotrifluoride; Benzylidyne Fluoride; NSC 8038; Oxsol 2000; Phenylfluoroform; Trifluoro(phenyl)
• Vapor Density: 5.04 (NTP, 1992) (Relative to Air); 5.04 (AIR=1)
• Vapor Pressure: 11 mm Hg at 32 °F (NTP, 1992); 38.83 mmHg; 38.83 mm Hg at 25 °C
• PubChem Compound: 7368
• Last Modified: Nov 12 2021